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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Cyhalothrin-d5, a deuterated synthetic pyrethroid. Adherence to these procedures is critical for

ensuring the safety of laboratory personnel and the protection of the environment. This guide is

intended for researchers, scientists, and drug development professionals who may handle this

compound.

Immediate Safety and Hazard Information
Cyhalothrin-d5, a derivative of Cyhalothrin, is classified as a hazardous substance. It is toxic if

swallowed, toxic in contact with skin, and fatal if inhaled[1]. It is also very toxic to aquatic life

with long-lasting effects[1].

Emergency Procedures:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting[1][2].

If on Skin: Wash with plenty of water. Remove contaminated clothing immediately and wash

it before reuse[1][2].

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor[1].
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing[2].

Personal Protective Equipment (PPE):

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection Tightly sealed goggles or face shield

Respiratory Protection

Use in a well-ventilated area or with local

exhaust ventilation. In case of inadequate

ventilation, wear respiratory protection[1].

Protective Clothing Lab coat, long pants, and closed-toe shoes

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Remove all sources of ignition as Cyhalothrin may be dissolved in flammable solvents[3].

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways[2]

[4]. Use an inert absorbent material such as sand, earth, or vermiculite to cover the spill[4]

[5].

Collect the Waste: Carefully sweep or scoop up the absorbent material and place it into a

designated, labeled hazardous waste container[4].

Decontaminate the Area: Clean the spill area with a detergent and water solution. Collect the

cleaning solution with additional absorbent material and place it in the hazardous waste

container[4].

Dispose of Contaminated Materials: All contaminated items, including PPE, must be

disposed of as hazardous waste.
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Step-by-Step Disposal Procedure
Improper disposal of pesticides is a violation of federal law[5][6]. The following steps outline the

compliant disposal process for Cyhalothrin-d5.

Minimize Waste: The most effective disposal method is to prevent waste in the first place.

Only prepare the amount of solution needed for your experiment[7][8].

Consult Local Regulations: Before initiating disposal, contact your institution's Environmental

Health and Safety (EHS) office, your State Pesticide or Environmental Control Agency, or the

nearest EPA Regional Office for specific guidance, as local regulations may be stricter than

federal ones[5][7].

Segregate Waste: Cyhalothrin-d5 waste should be collected in a dedicated, properly

labeled, and sealed hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your EHS office.

Container Management (for empty containers):

Do not reuse empty containers for any purpose[7][8].

Triple Rinse the container immediately after emptying:

1. Fill the container with a suitable solvent (such as the one used to dissolve the

Cyhalothrin-d5) until it is about one-quarter full.

2. Securely cap the container and shake for 30 seconds.

3. Pour the rinsate into the hazardous waste container.

4. Repeat this process two more times[6].

Puncture the container to prevent reuse and dispose of it as directed by your EHS office or

local hazardous waste facility[6].

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup of the

hazardous waste.
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Transportation and Shipping Information
For transportation to a disposal facility, Cyhalothrin and its derivatives are classified as

hazardous materials.

Regulation UN Number
Proper Shipping

Name
Hazard Class Packing Group

DOT (USA) 2811

Toxic solid,

organic, n.o.s.

(Lambda-

cyhalothrin)

6.1 II

IMDG (Sea) 2811

Toxic solid,

organic, n.o.s.

(Lambda-

cyhalothrin)

6.1 II

IATA (Air) 2811

Toxic solid,

organic, n.o.s.

(Lambda-

cyhalothrin)

6.1 II

Data sourced from a representative Safety Data Sheet for Lambda-Cyhalothrin[9].
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Preparation & Handling

Waste Collection

Final Disposal

Handle Cyhalothrin-d5
in well-ventilated area
with appropriate PPE

Minimize waste by
preparing only the
required amount

Collect all waste
(unused product, contaminated

materials, rinsate)
in a labeled hazardous

waste container

Add rinsate to the
hazardous waste container

Triple rinse empty
containers immediately

Consult institutional EHS
and local/state/federal

guidelines

Arrange for hazardous
waste pickup through

institutional EHS

Puncture and dispose of
empty, rinsed container

as per guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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